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These application notes provide detailed methodologies for the quantitative analysis of Calcium
Citrate Malate (CCM), a common calcium supplement. The following protocols are based on
established analytical techniques, including titrimetry for calcium content and high-performance
liquid chromatography (HPLC) for the determination of citrate and malate. Additionally, atomic
absorption spectroscopy (AAS) is presented as an alternative method for calcium
quantification.

Quantification of Calcium by Complexometric
Titration

This method is based on the United States Pharmacopeia (USP) monograph for Calcium
Citrate Malate and is suitable for determining the total calcium content.[1][2]

Experimental Protocol

1.1 Sample Preparation:
o Accurately weigh approximately 350 mg of Calcium Citrate Malate.[1][2]
o Transfer the sample to a 250-mL beaker.

e Add 10 mL of water and 3 mL of 3 N hydrochloric acid and swirl to dissolve the sample.[1][2]
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e Add 90 mL of water and a magnetic stirring bar.[1][2]

1.2 Titration:

While stirring, add 30 mL of 0.05 M edetate disodium (EDTA) from a buret.[1][2]

Add 25 mL of 1 N sodium hydroxide.[1][2]

Add approximately 150 mg of hydroxy naphthol blue indicator.[1][2]

Continue the titration with 0.05 M EDTA until a distinct blue endpoint is observed.[1][2]

Perform a blank determination by titrating a solution containing all reagents except the
sample.[1][2]

1.3 Calculation: Calculate the percentage of calcium using the following formula:

Where:

VS = Volume of EDTA consumed by the sample (mL)[1][2]

VB = Volume of EDTA consumed by the blank (mL)[2]

M = Molarity of the EDTA solution (mol/L)[2]

F = Equivalency factor for calcium (40.08 mg/mmol)[2]

W = Weight of the Calcium Citrate Malate sample (mg)[2]

Workflow for Calcium Titration
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Caption: Workflow for the complexometric titration of calcium in Calcium Citrate Malate.

Quantification of Citrate and Malate by High-
Performance Liquid Chromatography (HPLC)

This method allows for the simultaneous determination of citric acid and malic acid content in
Calcium Citrate Malate.[3][4]

Experimental Protocol

2.1 Reagents and Materials:

Citric Acid, anhydrous (reagent grade)[3]

d,I-Malic Acid (reagent grade)[3]

0.2 N Hydrochloric Acid[2][3]

HPLC grade water[4]

Mobile Phase: 0.0015 N Sulfuric Acid in HPLC grade water. Filter through a 0.45 um filter
and degas.[4]

2.2 Standard Preparation:

o Accurately weigh approximately 0.025 g each of citric acid and malic acid.[4]
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o Transfer to a 25 mL volumetric flask, dissolve in and dilute to volume with the mobile phase.

[4]

2.3 Sample Preparation:

o Accurately weigh a sample of Calcium Citrate Malate.

e Dissolve the sample in a known volume of 0.2 N hydrochloric acid.[3]

« Filter the solution through a 0.45 um syringe filter before injection.

2.4 Chromatographic Conditions:

Parameter Value

Bio-Rad HPX-87H, 300 x 7.8 mm or

Column
equivalent[4]
Mobile Phase 0.0015 N Sulfuric Acid[4]
Flow Rate 0.6 mL/min
Injection Volume 20 pL
Detector UV at 210 nm
Column Temperature 35°C

2.5 System Suitability: The retention times of the citric acid and malic acid peaks in the sample
solution should correspond to those of the standard solution.[1][2]

2.6 Calculation: Calculate the concentration of citrate and malate in the sample by comparing
the peak areas with those of the standards.

Workflow for HPLC Analysis of Citrate and Malate
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Caption: Workflow for the HPLC analysis of citrate and malate in Calcium Citrate Malate.

Quantification of Calcium by Atomic Absorption
Spectroscopy (AAS)

AAS is a highly sensitive method for determining the calcium content in various samples,
including dietary supplements.[5][6][7]

Experimental Protocol

3.1 Reagents and Materials:

» 5% Hydrochloric Acid[3][4]

e 5% Lanthanum solution (as lanthanum oxide)[3][4]
e Calcium Carbonate (primary standard)[4]

3.2 Standard Preparation:

e Prepare a stock solution of 500 mg/L calcium by dissolving 1.249 g of primary standard
calcium carbonate in a minimum amount of dilute HCI and diluting to 1 L with deionized
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water.[4]

o Prepare a series of working standards by diluting the stock solution.
3.3 Sample Preparation:

o Accurately weigh approximately 100 mg of Calcium Citrate Malate.
 Dissolve the sample in 5% HCI and dilute to 100 mL with 5% HCI.[3][4]

o Take 1 mL of this solution, add 1 mL of 5% lanthanum solution, and dilute to 100 mL with 5%
HCI.[3][4] The lanthanum is added to suppress interference from phosphate.[4][7]

3.4 Instrumental Parameters:

Parameter Value

Instrument Atomic Absorption Spectrophotometer[4]
Wavelength 422.7 nm

Slit Width 0.7 nm

Lamp Current As per manufacturer's recommendation
Flame Air-Acetylene

3.5 Measurement and Calculation:
o Aspirate the blank, standards, and sample solutions into the flame.
o Measure the absorbance of each solution.

o Construct a calibration curve by plotting absorbance versus the concentration of the
standards.

o Determine the concentration of calcium in the sample solution from the calibration curve and
calculate the percentage of calcium in the original sample.
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Workflow for AAS Analysis of Calcium
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Caption: Workflow for the AAS analysis of calcium in Calcium Citrate Malate.

Summary of Quantitative Data

. . . o Limit of Limit of
Analytical Linearity Precision . L
Analyte Accuracy Detection Quantitati
Method Range (RSD)
(LOD) on (LOQ)
Complexo
_ , Not _ Not Not
metric Calcium ) High <2% . i
o Applicable Applicable Applicable
Titration
Citrate, 0.5-50 ) 0.5 1.5 pg/mL
HPLC High <5% i
Malate pHg/mL[8] png/mL[8] (Estimated)
_ 0.1-5 _
AAS Calcium " High < 5% ~0.01 mg/L  ~0.05 mg/L
mg

Note: The quantitative data presented in the table are typical performance characteristics for

these analytical methods and may vary depending on the specific instrumentation and

experimental conditions. The data for HPLC is based on a similar application for citrate

analysis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Calcium Citrate Malate]. BenchChem, [2025]. [Online PDF]. Available at:
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calcium-citrate-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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